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Compound of Interest

Compound Name: 4-Desmethoxy Omeprazole-d3

Cat. No.: B587879

For researchers and scientists engaged in drug development and metabolic studies, the purity
and characterization of reference standards are paramount. This guide provides a comparative
analysis of the 4-Desmethoxy Omeprazole-d3 reference standard against its closely related
alternatives, Omeprazole-d3 and Omeprazole Sulfide-d3. The information presented herein is
compiled from various certificates of analysis and analytical methodologies to assist in the
selection of the most suitable standard for specific research needs.

Data Presentation: A Side-by-Side Comparison

The following table summarizes the key quantitative data for 4-Desmethoxy Omeprazole-d3
and its alternative reference standards. This allows for a direct comparison of their chemical
properties and purity.
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4-Desmethoxy Omeprazole
Parameter Omeprazole-d3 .
Omeprazole-d3 Sulfide-d3
CAS Number 1794759-05-9[1] 922731-01-9[2][3] 922730-98-1[4]
Molecular Formula C16H14D3N302S C17H16D3N303S[2][3] C17H16D3N302S[4]
Molecular Weight 318.41 348.43[2][3] 332.44[4]
Purity by HPLC >98%[5][6] 98.1% - 98.99%[2][7]  98.6%[4]

>99% deuterated

Isotopic Purity Not explicitly stated forms (d1-ds); <1% 99% atom DJ[4]
do[8]
) ) Light brown to brown )
Appearance Off-White Solid ] Pale yellow solid[4]
(Solid)[2]

Experimental Protocols: Methodologies for Analysis

The characterization and quantification of Omeprazole and its related compounds are
predominantly carried out using High-Performance Liquid Chromatography (HPLC) and Liquid
Chromatography-Mass Spectrometry (LC-MS). Detailed below are representative experimental
protocols for these techniques.

High-Performance Liquid Chromatography (HPLC)
Method for Impurity Profiling

This method is suitable for the separation and quantification of Omeprazole and its related

impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: Novapak C18, (250 x 4.6 mm, 5um)[9].

Mobile Phase: A mixture of phosphate buffer (pH 7.4) and acetonitrile in a 60:40 v/v ratio[9].

Flow Rate: 1.0 mL/min[9].

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.lgcstandards.com/SM/en/4-Desmethoxy-Omeprazole-d3/p/TRC-D290562?queryID=aca4b7acd89f402ebd65d87fab744c57
https://file.medchemexpress.com/batch_PDF/HY-B0113S/Omeprazole-d-sub-3-sub-COA-96666-MedChemExpress.pdf
https://file.glpbio.com/quotepdf/coa.php?token=6uWb9WT6guJEx26bsYKJKizK4eX5GpAjg4nBQQQ9VO9dfeauAdnL-m_KgEkbMfgmEca3W-i3KRsnH-KGMYk5pVS0EnPYXB-yEpbtg9Tm1sPES3a2ElDMAmLypUroocf24tsnOe-2AkQD8
https://esschemco.com/wp-content/uploads/2022/03/Omeprazole-D3-Sulfide.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0113S/Omeprazole-d-sub-3-sub-COA-96666-MedChemExpress.pdf
https://file.glpbio.com/quotepdf/coa.php?token=6uWb9WT6guJEx26bsYKJKizK4eX5GpAjg4nBQQQ9VO9dfeauAdnL-m_KgEkbMfgmEca3W-i3KRsnH-KGMYk5pVS0EnPYXB-yEpbtg9Tm1sPES3a2ElDMAmLypUroocf24tsnOe-2AkQD8
https://esschemco.com/wp-content/uploads/2022/03/Omeprazole-D3-Sulfide.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0113S/Omeprazole-d-sub-3-sub-COA-96666-MedChemExpress.pdf
https://file.glpbio.com/quotepdf/coa.php?token=6uWb9WT6guJEx26bsYKJKizK4eX5GpAjg4nBQQQ9VO9dfeauAdnL-m_KgEkbMfgmEca3W-i3KRsnH-KGMYk5pVS0EnPYXB-yEpbtg9Tm1sPES3a2ElDMAmLypUroocf24tsnOe-2AkQD8
https://esschemco.com/wp-content/uploads/2022/03/Omeprazole-D3-Sulfide.pdf
https://www.caymanchem.com/product/22122/4-desmethoxy-omeprazole
https://www.glpbio.com/4-desmethoxy-omeprazole.html
https://file.medchemexpress.com/batch_PDF/HY-B0113S/Omeprazole-d-sub-3-sub-COA-96666-MedChemExpress.pdf
https://esschemco.com/wp-content/uploads/2023/05/Omeprazole-D3.pdf
https://esschemco.com/wp-content/uploads/2022/03/Omeprazole-D3-Sulfide.pdf
https://www.caymanchem.com/product/22087/omeprazole-d3
https://esschemco.com/wp-content/uploads/2022/03/Omeprazole-D3-Sulfide.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0113S/Omeprazole-d-sub-3-sub-COA-96666-MedChemExpress.pdf
https://esschemco.com/wp-content/uploads/2022/03/Omeprazole-D3-Sulfide.pdf
https://www.banglajol.info/index.php/ICPJ/article/download/12062/8805
https://www.banglajol.info/index.php/ICPJ/article/download/12062/8805
https://www.banglajol.info/index.php/ICPJ/article/download/12062/8805
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Detection: UV at 302 nm[9].
Injection Volume: 20 pL.

Sample Preparation: A stock solution of 40 mg of the reference standard is prepared in 100
ml of 0.1N NaOH. This solution is then diluted with the mobile phase to achieve a working
concentration of 40ug/ml[9].

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
Method for Quantification in Biological Matrices

This method is designed for the sensitive quantification of Omeprazole and its deuterated

analogs in plasma samples.

Instrumentation: A liquid chromatography system coupled with a tandem mass spectrometer
(LC-MS/MS) with an electrospray ionization (ESI) source.

Column: Purospher Star C18 (5, 100 x 4.6mm)[10].

Mobile Phase: An isocratic mixture of acetonitrile and 5mM ammonium bicarbonate buffer
(70:30 v/v), with the pH adjusted to 8.0 with formic acid[10].

Flow Rate: 1.0 mL/min[10].

lonization Mode: Electrospray Positive (ES+)[10].
Detection: Multiple Reaction Monitoring (MRM) mode[10].
Injection Volume: 10 pL[10].

Sample Preparation: Plasma samples are extracted using 10mM ammonium acetate. The
upper layer is centrifuged, evaporated, and reconstituted in a mixture of acetonitrile and the
mobile phase buffer (70:30 v/v)[10].

Visualizing Experimental and Metabolic Pathways

To further aid researchers, the following diagrams illustrate a typical workflow for reference

standard qualification and the metabolic pathway of Omeprazole.
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Reference Standard Qualification Workflow
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Workflow for Reference Standard Qualification
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Simplified Metabolic Pathway of Omeprazole

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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